Cas no 2228493-47-6 (1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228493-47-6
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6428504
• PubChem ID: 165679651
• Update Time: 2025-08-03

1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228493-47-6
• EN300-1836308

• Inchi： 1S/C12H12O5/c1-17-10-4-7(2-3-9(10)14)12(11(15)16)5-8(13)6-12/h2-4,14H,5-6H2,1H3,(H,15,16)
• InChI Key： GHGRVLYPMFLHHD-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(=C(C=2)OC)O)C1

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228493-47-6)

1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228493-47-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a cyclobutane ring fused with a carboxylic acid group and a methoxyphenyl moiety, making it a promising candidate for drug discovery and material science applications. Its molecular formula, C₁₂H₁₂O₅, highlights its potential as a building block for synthesizing more complex molecules.

In recent years, the demand for specialty chemicals like 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has surged due to its relevance in green chemistry and sustainable synthesis. Researchers are particularly interested in its role as an intermediate in the production of bioactive compounds, including antioxidants and anti-inflammatory agents. The compound's hydroxy and methoxy functional groups contribute to its reactivity, enabling diverse chemical modifications.

The compound's CAS No. 2228493-47-6 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry. Its potential applications align with current trends in personalized medicine and targeted drug delivery, where structurally precise molecules are critical. Additionally, its compatibility with enzymatic catalysis makes it a subject of interest for biocatalysis studies, a hot topic in industrial biotechnology.

From a synthetic perspective, 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid can be prepared via multistep organic synthesis, often involving cycloaddition reactions or oxidative cleavage of precursor molecules. Its stability under ambient conditions and solubility in polar solvents like DMSO and methanol facilitate its handling in laboratory settings. These properties are frequently discussed in forums and Q&A platforms, where users inquire about its storage conditions and handling protocols.

The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and purity assessment. Analytical chemists often highlight its distinct UV-Vis absorption profile, which is useful for quality control in manufacturing processes. Furthermore, its potential as a chiral auxiliary in asymmetric synthesis has been explored, addressing the rising demand for enantioselective catalysts in the pharmaceutical industry.

In summary, 1-(4-hydroxy-3-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228493-47-6) represents a versatile and scientifically valuable compound. Its applications span drug development, material science, and green chemistry, making it a focal point for researchers and industry professionals alike. As interest in sustainable chemical processes grows, this compound is poised to play a pivotal role in advancing innovative solutions.